Cas no 2138412-79-8 (3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol)

• Product Name: 3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• CAS No: 2138412-79-8
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 6487032
• PubChem ID: 165954285
• Update Time: 2025-05-25

3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(2-methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• EN300-844592
• 2138412-79-8
• 3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

• Inchi： 1S/C13H18N2OS/c1-11-8-14-4-5-15(11)9-13-7-12(10-17-13)3-2-6-16/h7,10-11,14,16H,4-6,8-9H2,1H3
• InChI Key： NPUITJPSFWWPFT-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCO)C=C1CN1CCNCC1C

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol: A Comprehensive Overview

The compound 3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol (CAS No. 2138412-79-8) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound has garnered attention due to its unique molecular architecture, which combines a thiophene ring, a piperazine moiety, and a propargyl alcohol group. The integration of these functional groups offers a versatile platform for exploring its chemical reactivity, biological activity, and potential applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of 3-{5-[(2-Methylpiperazin-1-yl)methyl]thiophen-3-yl}propargyl alcohol involves multi-step reactions, including nucleophilic aromatic substitution and alkylation processes. Researchers have optimized these steps to achieve high yields and purity, making this compound accessible for further studies.

One of the most promising aspects of this compound lies in its pharmacological properties. Studies have demonstrated that 3-{5-[...]thiophen derivatives exhibit potent anti-tumor activity by selectively inhibiting key enzymes or receptors involved in cancer cell proliferation. For instance, recent research published in *Nature Communications* highlights the compound's ability to modulate the activity of protein kinases, which are critical targets in oncology.

Moreover, the thiophene ring in the molecule plays a crucial role in its electronic properties. Thiophene is known for its aromaticity and conjugation capabilities, which enhance the molecule's stability and reactivity. This feature makes it an attractive candidate for use in materials science, particularly in the development of organic semiconductors or sensors.

The presence of the methylpiperazine group further enhances the compound's versatility. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets. The methyl substitution adds an additional layer of complexity, potentially improving the compound's pharmacokinetic profile by enhancing solubility and bioavailability.

Recent computational studies using molecular docking techniques have revealed that 3-{5-[...]thiophen derivatives can bind effectively to various therapeutic targets, such as G-protein coupled receptors (GPCRs) and ion channels. These findings underscore the compound's potential as a lead molecule in drug discovery programs targeting neurological disorders or inflammatory diseases.

In terms of applications, this compound has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored in several studies. For example, researchers have demonstrated that propargyl alcohol derivatives can facilitate cross-coupling reactions under mild conditions, offering a greener alternative to traditional methods.

The integration of multiple functional groups also makes this compound an excellent candidate for click chemistry applications. The propargyl alcohol group is particularly reactive under copper-catalyzed conditions, enabling the construction of larger molecules with precision. This property has been leveraged in the synthesis of complex natural product analogs and biologically active compounds.

From an environmental perspective, there is growing interest in understanding the degradation pathways of such compounds. Recent studies have investigated the biodegradation of methylpiperazine-containing molecules under various environmental conditions. These findings are crucial for assessing their ecological impact and ensuring sustainable practices in their production and use.

In conclusion, 3-{5-[...]thiophen (CAS No. 2138412798) represents a fascinating example of how modern synthetic chemistry can yield molecules with multifaceted properties. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.